Cas no 2185980-25-8 (1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one)

1-2-(Fluoromethyl)morpholin-4-ylprop-2-en-1-one is a fluorinated morpholine derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a reactive α,β-unsaturated ketone moiety and a fluoromethyl-substituted morpholine ring, offering versatility in synthetic modifications. The presence of fluorine enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The compound’s electrophilic enone functionality allows for selective nucleophilic additions, enabling the synthesis of diverse heterocyclic scaffolds. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its potential sensitivity to moisture and light.

1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one structure

2185980-25-8 structure

Product Name:1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one

CAS No:2185980-25-8

MF:C₈H₁₂FNO₂

MW:173.184785842896

CID:5684034

PubChem ID:132317206

Update Time:2025-06-10

1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2185980-25-8
- EN300-26574314
- AKOS034007072
- 1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one
- 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one
- Inchi： 1S/C8H12FNO2/c1-2-8(11)10-3-4-12-7(5-9)6-10/h2,7H,1,3-6H2
- InChI Key： JRLWZCWKASZCRL-UHFFFAOYSA-N
- SMILES： FCC1CN(C(C=C)=O)CCO1

Computed Properties

Exact Mass: 173.08520679g/mol
Monoisotopic Mass: 173.08520679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 29.5Å²

1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-26574314-0.1g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	0.1g	$804.0	2023-09-14
Enamine	EN300-26574314-0.25g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	0.25g	$840.0	2023-09-14
Enamine	EN300-26574314-0.5g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	0.5g	$877.0	2023-09-14
Enamine	EN300-26574314-1g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	1g	$914.0	2023-09-14
Enamine	EN300-26574314-2.5g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	2.5g	$1791.0	2023-09-14
Enamine	EN300-26574314-5g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	5g	$2650.0	2023-09-14
Enamine	EN300-26574314-10g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	10g	$3929.0	2023-09-14
Enamine	EN300-26574314-0.05g	1-[2-(fluoromethyl)morpholin-4-yl]prop-2-en-1-one	2185980-25-8	0.05g	$768.0	2023-09-14

1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one Related Literature

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Additional information on 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one

Research Brief on 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one (CAS: 2185980-25-8): Recent Advances and Applications

In recent years, the compound 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one (CAS: 2185980-25-8) has garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique morpholine and fluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and targeted drug delivery systems. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the fluoromethylation step, which is critical for the compound's bioactivity. The incorporation of the fluoromethyl group enhances the molecule's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug development.

From a biological perspective, this compound has demonstrated potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. In vitro and in vivo studies have revealed its ability to selectively target key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. Furthermore, its unique physicochemical properties, including solubility and membrane permeability, make it an attractive candidate for further preclinical evaluation.

Recent advancements in drug delivery systems have also explored the use of 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one as a linker or payload in antibody-drug conjugates (ADCs). Its stability under physiological conditions and ability to release active metabolites upon enzymatic cleavage have positioned it as a promising component in next-generation targeted therapies. Preliminary data from animal models suggest improved therapeutic efficacy and reduced off-target effects compared to traditional chemotherapeutic agents.

In conclusion, the compound 1-2-(fluoromethyl)morpholin-4-ylprop-2-en-1-one (CAS: 2185980-25-8) represents a versatile and pharmacologically relevant molecule with broad applications in chemical biology and drug discovery. Ongoing research continues to uncover its potential, with several patents and preclinical studies underscoring its value. Future directions may include further optimization of its pharmacokinetic properties and exploration of its utility in combination therapies. This brief underscores the importance of continued investment in the study of this compound to fully realize its therapeutic potential.